Cas no 7255-99-4 (1,1-bis(ethylsulfonyl)pentane)

• Product name: 1,1-bis(ethylsulfonyl)pentane
• CAS No: 7255-99-4
• MF: C₉H₂₀O₄S₂
• MW: 256.3827
• CID: 1760310
• PubChem ID: 240612

1,1-bis(ethylsulfonyl)pentane Chemical and Physical Properties

Names and Identifiers

• 1,1-bis(ethylsulfonyl)pentane
• AC1Q6TLN
• AC1L65KK
• 1,1-Bis-aethansulfonyl-pentan
• NSC47037
• AR-1B4440
• CTK5D6478
• AG-G-85834
• 1,1-bis-ethanesulfonyl-pentane
• KST-1B9380
• AC1Q6TLN; AC1L65KK; 1,1-Bis-aethansulfonyl-pentan; NSC47037; AR-1B4440; CTK5D6478; AG-G-85834; 1,1-bis-ethanesulfonyl-pentane; KST-1B9380;
• NSC-47037
• DS-000304
• 7255-99-4
• DTXSID40286689

• Inchi： InChI=1S/C9H20O4S2/c1-4-7-8-9(14(10,11)5-2)15(12,13)6-3/h9H,4-8H2,1-3H3
• InChI Key： WJAKFHVJMXOMLM-UHFFFAOYSA-N
• SMILES： CCCCC(S(=O)(=O)CC)S(=O)(=O)CC

Computed Properties

• Exact Mass: 256.0804
• Monoisotopic Mass: 256.08030146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 68.28
• LogP: 3.53370